Cas no 774599-53-0 (3-(Aminocarbonyl)-1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-pyridinium Triflate)

• Product Name: 3-(Aminocarbonyl)-1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-pyridinium Triflate
• CAS No: 774599-53-0
• MF: C₁₈H₂₁F₃N₂O₁₁S
• MW: 530.42635512352
• CID: 4778728
• Update Time: 2025-11-03

3-(Aminocarbonyl)-1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-pyridinium Triflate Chemical and Physical Properties

Names and Identifiers

• 3-(Aminocarbonyl)-1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-pyridinium Triflate

• Inchi： 1S/C17H20N2O8.CHF3O3S/c1-9(20)24-8-13-14(25-10(2)21)15(26-11(3)22)17(27-13)19-6-4-5-12(7-19)16(18)23;2-1(3,4)8(5,6)7/h4-7,13-15,17H,8H2,1-3H3,(H-,18,23);(H,5,6,7)/t13-,14-,15-,17-;/m1./s1
• InChI Key： KPYLXMIZAPTWDZ-DMHJLRFJSA-N
• SMILES： C(F)(F)(F)S([O-])(=O)=O.O([C@@H]1[C@@H]([C@@H](COC(=O)C)O[C@H]1[N+]1=CC=CC(C(=O)N)=C1)OC(=O)C)C(=O)C

Additional information on 3-(Aminocarbonyl)-1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-pyridinium Triflate

Recent Advances in the Study of 3-(Aminocarbonyl)-1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-pyridinium Triflate (CAS: 774599-53-0)

The compound 3-(Aminocarbonyl)-1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-pyridinium Triflate (CAS: 774599-53-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique ribofuranosyl-pyridinium structure, has shown promising potential in various applications, including nucleoside analog synthesis and drug development. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing new insights into its utility as a versatile intermediate in pharmaceutical research.

One of the key advancements in the study of this compound is its role in the synthesis of modified nucleosides. Researchers have demonstrated that 3-(Aminocarbonyl)-1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-pyridinium Triflate serves as a critical precursor for the development of novel nucleoside analogs with potential antiviral and anticancer properties. The triflate group in the molecule enhances its reactivity, enabling efficient coupling reactions with various nucleophiles. This property has been leveraged to create a library of structurally diverse nucleoside derivatives, which are currently under evaluation for their therapeutic potential.

In addition to its synthetic utility, recent studies have explored the biological activity of this compound. Preliminary in vitro assays have indicated that certain derivatives of 3-(Aminocarbonyl)-1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-pyridinium Triflate exhibit inhibitory effects on viral polymerases, suggesting potential applications in antiviral therapy. Furthermore, its unique structural features have been investigated for their ability to modulate enzyme activity, particularly in the context of nucleotide metabolism. These findings highlight the compound's dual role as both a synthetic building block and a biologically active molecule.

The structural elucidation of 3-(Aminocarbonyl)-1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-pyridinium Triflate has also been a focus of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular architecture and to study its conformational dynamics. These studies have provided valuable insights into the compound's stability and reactivity, which are critical for its application in synthetic chemistry. Moreover, computational modeling has been used to predict its interaction with biological targets, further guiding the design of new derivatives with enhanced activity.

Looking ahead, the continued exploration of 3-(Aminocarbonyl)-1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-pyridinium Triflate is expected to yield significant contributions to the field of medicinal chemistry. Its versatility as a synthetic intermediate and its potential biological activity make it a compelling subject for future research. Ongoing studies aim to optimize its synthetic pathways, expand its derivative library, and evaluate its efficacy in preclinical models. As these efforts progress, this compound may emerge as a key player in the development of next-generation therapeutics.